Cas no 95548-49-5 (Octadecanamide,N-(13Z)-13-docosen-1-yl-)

• Product Name: Octadecanamide,N-(13Z)-13-docosen-1-yl-
• CAS No: 95548-49-5
• MF: C₄₀H₇₉NO
• MW: 590.061372995377
• CID: 804853
• PubChem ID: 6450504
• Update Time: 2025-04-19

Octadecanamide,N-(13Z)-13-docosen-1-yl- Chemical and Physical Properties

Names and Identifiers

• Octadecanamide,N-(13Z)-13-docosen-1-yl-
• Erucyl stearamide
• N-[(E)-docos-13-enyl]octadecanamide
• (z)-octadecanamid
• Octadecanamide, N-(13Z)-13-docosenyl-
• Octadecanamide, N-(13Z)-13-docosen-1-yl-
• SCHEMBL395212
• Octadecanamide, N-13-docosenyl-, (Z)-
• DTXSID301015283
• N-Erucylstearamide
• 95548-49-5

• Inchi： 1S/C40H79NO/c1-3-5-7-9-11-13-15-17-19-20-21-22-23-25-27-29-31-33-35-37-39-41-40(42)38-36-34-32-30-28-26-24-18-16-14-12-10-8-6-4-2/h17,19H,3-16,18,20-39H2,1-2H3,(H,41,42)/b19-17+
• InChI Key： HDFGRGDDXJURFG-HTXNQAPBSA-N
• SMILES： O=C(CCCCCCCCCCCCCCCCC)NCCCCCCCCCCCC/C=C/CCCCCCCC

Computed Properties

• Exact Mass: 589.616166
• Monoisotopic Mass: 589.616166
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 42
• Rotatable Bond Count: 36
• Complexity: 528
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.1
• XLogP3: 18

Experimental Properties

• Density: 0.857
• Boiling Point: 671.6°Cat760mmHg
• Flash Point: 417.4°C
• Refractive Index: 1.467